Cas no 966-47-2 (3-methoxyestra-1(10),2,4,8,14-pentaen-17-one)

3-methoxyestra-1(10),2,4,8,14-pentaen-17-one structure
966-47-2 structure
Product name:3-methoxyestra-1(10),2,4,8,14-pentaen-17-one
CAS No:966-47-2
MF:C19H20O2
MW:280.360905647278
CID:1002027
PubChem ID:266050

3-methoxyestra-1(10),2,4,8,14-pentaen-17-one Chemical and Physical Properties

Names and Identifiers

    • 3-methoxyestra-1(10),2,4,8,14-pentaen-17-one
    • 3-methoxy-13-methyl-7,11,12,16-tetrahydro-6H-cyclopenta[a]phenanthren-17-one
    • 1456-50-4
    • AT27489
    • 3-METHOXY-13-METHYL-6,7,11,12,13,16-HEXAHYDRO-17H-CYCLOPENTA[A]PHENANTHREN-17-ONE
    • SR-01000301596
    • 966-47-2
    • NSC103053
    • NCIOpen2_007175
    • DTXSID60295556
    • NSC-103053
    • AKOS003605052
    • SR-01000301596-1
    • DS-014257
    • Inchi: InChI=1S/C19H20O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,6-7,11H,3,5,8-10H2,1-2H3
    • InChI Key: GYDAWQFRJMIWHJ-UHFFFAOYSA-N
    • SMILES: CC12CCC3=C(C1=CCC2=O)CCC4=C3C=CC(=C4)OC

Computed Properties

  • Exact Mass: 280.146
  • Monoisotopic Mass: 280.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.19g/cm3
  • Boiling Point: 469.1ºC at 760 mmHg
  • Flash Point: 213.5ºC
  • Refractive Index: 1.611
  • LogP: 4.09430

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